Cas no 878208-91-4 (4-(4-Aminobutyl)-5-phenyl-1,2-dihydro-3h-pyrazol-3-one)

• Product Name: 4-(4-Aminobutyl)-5-phenyl-1,2-dihydro-3h-pyrazol-3-one
• CAS No: 878208-91-4
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 4279614
• PubChem ID: 4715324
• Update Time: 2025-05-19

4-(4-Aminobutyl)-5-phenyl-1,2-dihydro-3h-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 4-(4-aminobutyl)-1,2-dihydro-5-phenyl-
• 4-(4-Aminobutyl)-5-phenyl-1,2-dihydro-3H-pyrazol-3-one
• 878208-91-4
• STK893775
• 4-(4-Aminobutyl)-5-phenyl-1H-pyrazol-3(2H)-one
• AKOS001476868
• 4-(4-aminobutyl)-5-phenyl-1,2-dihydropyrazol-3-one
• BBL021069
• 4-(4-Aminobutyl)-5-phenyl-1,2-dihydro-3h-pyrazol-3-one

• Inchi： 1S/C13H17N3O/c14-9-5-4-8-11-12(15-16-13(11)17)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9,14H2,(H2,15,16,17)
• InChI Key： PDGMFQCOHDOSBW-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=C(CCCCN)C(=O)N1

Computed Properties

• Exact Mass: 231.137162174Da
• Monoisotopic Mass: 231.137162174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(4-Aminobutyl)-5-phenyl-1,2-dihydro-3h-pyrazol-3-one

Professional Introduction to 4-(4-Aminobutyl)-5-phenyl-1,2-dihydro-3h-pyrazol-3-one (CAS No. 878208-91-4)

4-(4-Aminobutyl)-5-phenyl-1,2-dihydro-3h-pyrazol-3-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 878208-91-4, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound consists of a pyrazolone core substituted with an amine butyl group and a phenyl ring, which contributes to its diverse chemical reactivity and biological activity.

The< strong>pyrazolone moiety is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. This moiety has been extensively studied for its anti-inflammatory, analgesic, and antimicrobial properties. The presence of the< strong>amine butyl group in 4-(4-Aminobutyl)-5-phenyl-1,2-dihydro-3h-pyrazol-3-one enhances its solubility and bioavailability, making it a promising candidate for further pharmacological investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents with improved efficacy and reduced side effects. The< strong>phenyl ring in the structure of 4-(4-Aminobutyl)-5-phenyl-1,2-dihydro-3h-pyrazol-3-one not only contributes to its stability but also allows for further functionalization, enabling the design of more sophisticated derivatives. This flexibility has made it a valuable scaffold for drug discovery efforts.

Current research in the field of medicinal chemistry has highlighted the importance of< strong>multitarget-directed drugs, which can interact with multiple biological pathways simultaneously. 4-(4-Aminobutyl)-5-phenyl-1,2-dihydro-3h-pyrazol-3-one exhibits potential as such a multitarget-directed compound due to its structural features. Studies have shown that it can modulate various enzymes and receptors involved in inflammation and pain signaling.

The< strong>synthesis of 4-(4-Aminobutyl)-5-phenyl-1,2-dihydro-3h-pyrazol-3-one involves multi-step organic reactions, including condensation reactions and nucleophilic substitutions. The synthesis pathway must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies have been employed to enhance the efficiency of the synthesis process.

Evaluation of the pharmacological properties of 4-(4-Aminobutyl)-5-phenyl-1,2-dihydro-3h-pyrazol-3-one has revealed promising results in preclinical studies. The compound has demonstrated significant anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-beta. Additionally, it has shown potential analgesic activity by modulating pain signaling pathways.

The< strong>bioavailability of 4-(4-Aminobutyl)-5-phenyl-1,2-dihydro-3h-pyrazol-3-one has been a critical focus of research. Studies have indicated that the amine butyl group enhances oral bioavailability by improving solubility and permeability across biological membranes. This makes the compound a suitable candidate for oral administration in therapeutic applications.

In conclusion, 4-(4-Aminobutyl)-5-phenyl-1,2-dihydro-3h-pyrazol-3-one (CAS No. 878208-91-4) is a versatile compound with significant potential in pharmaceutical development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents with improved efficacy and reduced side effects. Further research is warranted to explore its full pharmacological profile and potential clinical applications.